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Compound Name: 4-Pyridinesulfonic acid, 1-oxide

Cat. No.: B184006

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Pyridinesulfonic acid 1-oxide is a heterocyclic organic compound of interest in medicinal
chemistry and materials science. This technical guide provides a comprehensive overview of its
known properties, synthesis, and reactivity. Due to the limited availability of direct experimental
data for this specific molecule, this document leverages analogous compounds and the general
chemical behavior of pyridine-N-oxides to infer its characteristics. Detailed experimental
protocols for the synthesis of related compounds are provided to guide researchers in the
preparation of 4-pyridinesulfonic acid 1-oxide.

Introduction

Pyridine-N-oxides are a class of heterocyclic compounds characterized by an oxygen atom
bonded to the nitrogen atom of a pyridine ring. This N-oxidation significantly alters the
electronic properties of the pyridine ring, influencing its reactivity and physical characteristics.
While extensive data exists for many substituted pyridine-N-oxides, 4-pyridinesulfonic acid 1-
oxide remains a less-explored molecule. This guide aims to consolidate the available
information and provide a predictive framework for its properties and behavior.

Physicochemical Properties
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Direct experimental data for the physicochemical properties of 4-pyridinesulfonic acid 1-oxide
are not readily available in the public domain. However, we can infer its properties based on
the known characteristics of 4-pyridinesulfonic acid and the general effects of N-oxidation on
the pyridine ring.

Table 1: Comparison of Properties of Pyridine and Pyridine-N-Oxide

Inferred Impact on

Property Pyridine Pyridine-N-Oxide 4-Pyridinesulfonic
Acid 1-Oxide
Molecular Formula CsHsN CsHsNO CsHsNO4S
Molar Mass 79.10 g/mol 95.10 g/mol 175.17 g/mol
o Colorless, Likely a crystalline
Appearance Colorless liquid ) ) )
hygroscopic solid solid
Significantly higher
Melting Point -41.6 °C 65-66 °C[1] than 4-pyridinesulfonic
acid
Expected to be high
Boiling Point 115.2°C 270 °C[1] and likely to
decompose
o o ) Expected to be highly
Solubility in Water Miscible High[1] ]
soluble in water
The sulfonic acid
roup is strongl
Basicity (pKa of g ) .p gy.
) ) 5.25 0.79 acidic. The N-oxide
conjugate acid) ] )
function will be weakly
basic.
_ Expected to have a
Dipole Moment 22D 422D )
large dipole moment
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A direct, published synthesis for 4-pyridinesulfonic acid 1-oxide is not available. However, two
primary synthetic strategies can be proposed based on known reactions of pyridine derivatives.

Strategy 1: Oxidation of 4-Pyridinesulfonic Acid

This approach involves the direct N-oxidation of commercially available 4-pyridinesulfonic acid.
Experimental Protocol (Hypothetical):
« Dissolution: Dissolve 4-pyridinesulfonic acid in a suitable solvent, such as glacial acetic acid.

o Oxidation: Add a peroxy acid, such as peracetic acid or m-chloroperoxybenzoic acid (m-
CPBA), dropwise to the solution at a controlled temperature (e.g., 0-25 °C).

e Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) or high-
performance liquid chromatography (HPLC).

o Work-up: Upon completion, the reaction mixture is worked up to remove the excess oxidizing
agent and solvent. This may involve precipitation, crystallization, or chromatographic
purification.

o Characterization: The final product should be characterized by techniques such as NMR
spectroscopy, mass spectrometry, and elemental analysis to confirm its identity and purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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